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The table below summarizes key findings on intracellular DMSP concentrations from various studies,

highlighting the considerable interspecies variability [1] [2] [3].

Organism / Group Phyla/Clade

Reported DMSP
Concentration

Experimental Context &
Notes

Prorocentrum sp. Dinoflagellata
(dinoflagellate)

Chrysameoba sp. Chrysophyta
(chrysophyte)

Ochromonas sp. Chrysophyta
(chrysophyte)

Gymnodinium nelsoni Dinoflagellata

(dinoflagellate)

~1,082 mM (cytosolic)
(2]

~596 mM (cytosolic) [2]

~529 mM (cytosolic) [2]

~280 mM (cytosolic) [2]

Laboratory culture; an
exceptionally high
producer.

Laboratory culture.

Laboratory culture.

Laboratory culture.
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Organism |/ Group

Melosira numuloides
(diatom)

Platymonas
subcordiformis (green

algae)

Emiliania huxleyi
(coccolithophore)

Phaeocystis sp.
(prymnesiophyte)

Hymenomonas carterae
Scrippsiella trochoidea

(dinoflagellate)

Karenia mikimotoi
(dinoflagellate)

Gymnodinium
baicalense (freshwater
dinoflagellate)

Symbiodinium clade D1

Symbiodinium clade C1

Pelagophyceae

Phyla/Clade

Bacillariophyta

Chlorophyta

Haptophyta

Haptophyta

Haptophyta

Dinoflagellata

Dinoflagellata

Dinoflagellata

Dinoflagellata

Dinoflagellata

Ochrophyta
(Stramenopiles)

Reported DMSP
Concentration

~264 mM (cytosolic) [2]

~170 mM (cytosolic) [2]

~166 mM (cytosolic) [2]

71-169 mM (cytosolic)
[2]

~120 mM (cytosolic) [2]

56.70 fmol cell=1 [1]

44.60 fmol cell~* (as
acrylic acid, a DMSP
cleavage product) [1]

Up to 340 nM (in
surrounding water) [4]

Maintained stable levels
under thermal stress [5]

Consumed under
thermal stress [5]

High global production
(relative abundance) [6]

Experimental Context &
Notes

Laboratory culture; diatom
with high production.

Laboratory culture.

Laboratory culture; key
bloom-forming species.

Laboratory culture;
colonial bloom-former.

Laboratory culture.

Field sample; highest
cellular concentration in a
22-species survey.

Field sample.

Field sample from Lake
Baikal; demonstrates
production in freshwater.

Axenic laboratory culture;
studied for thermal
tolerance.

Axenic laboratory culture;
more thermally sensitive.

Metagenomic and enzyme
activity studies; newly
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Reported DMSP Experimental Context &

Organism | Group Phyla/Clade .
Concentration Notes

identified abundant
producers.

Key Experimental Protocols and Methodologies

To evaluate and compare DMSP production, researchers employ standardized protocols. Here are the

methodologies from some of the cited key experiments.

e Protocol 1: Multi-Species Field Survey and Growth Phase Analysis [1]

o Sample Collection: 22 species of marine microalgae representing six phyla were collected and
identified.

o Culture and Monitoring: Algae were cultured, and their growth stages (exponential, stationary,
senescent) were monitored.

o Compound Measurement: DMSP, DMS, and acrylic acid (AA) concentrations in the media
were measured per cell at different growth stages using analytical chemistry techniques (details
implied).

o Data Analysis: Concentrations and ratios (DMS/DMSP, AA/(DMSP+AA)) were calculated and
compared across species and growth phases.

¢ Protocol 2: Cytosolic Concentration Measurement in Laboratory Cultures [2]

o Culture Conditions: Various algal species were grown under controlled laboratory conditions.

o Cell Volume Determination: The volume of the algal cells was measured or estimated.

o Intracellular DMSP Extraction and Quantification: DMSP was extracted from the algal cells
and its concentration was quantified. The result was normalized to the cell volume to report a
cytosolic concentration (e.g., mM).

¢ Protocol 3: Thermal Stress Response in Symbiodinium [5]

o Culture Setup: Axenic (sterile) cultures of Symbiodinium clades C1 and D1 were established.
o Temperature Application: Cultures were exposed to a baseline temperature (26°C) and a

stress temperature (31°C).
o Filtration and Analysis: To measure dissolved DMSP (DMSPd), samples were carefully
filtered. The study specifically compared gravity filtration through GFIF filters (which resulted
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in higher DMSPd) against hand-filtration through 0.45 pm syringe filters (which minimized cell
lysis and gave more accurate readings) [5].

o DMSPIDMS Measurement: Concentrations of DMSP and DMS in the culture media were
measured after the temperature treatments to assess the impact of thermal stress.

¢ Protocol 4: Identification of Novel DMSP Biosynthesis Enzymes [6]

o Gene Identification: A genomic library of the bacterium Gynuella sunshinyii was screened in E.
coli for methylthiohydroxybutyrate (MTHB) S-methyltransferase (MSM) activity.

o Enzyme Characterization: The identified gene, dsyGD, was cloned and expressed. The
purified enzyme was tested in vitro for both MSM and dimethylsulfoniohydroxybutyrate
(DMSHB) decarboxylase (DDC) activities using substrates and analyzing products.

o Environmental Screening: Metagenomic databases were searched for similar genes,
revealing their presence in diverse and abundant microorganisms like Pelagophyceae.

DMSP Biosynthesis Pathways

The synthesis of DMSP in algae and bacteria primarily originates from the amino acid methionine. Research
has uncovered multiple enzymatic pathways, including recently discovered ones. The following diagram

illustrates the main pathways and key enzymes involved.
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Transamination Pathway Other Known Pathways
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Key Insights for Researchers

¢ Prioritize High Producers: For studies focused on high DMSP output, dinoflagellates (e.g.,
Prorocentrum, Gymnodinium), chrysophytes, and prymnesiophytes (e.g., Phaeocystis, Emiliania) are
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prime candidates [1] [2].

e Consider Growth Phase: The highest DMSP concentrations are often found during the stationary or
senescent growth phases, not during peak exponential growth [1].

¢ Account for Environmental Factors: DMSP production is dynamic. Temperature [4] [5], salinity [3],
and nutrient availability [3] can significantly influence yields, which should be controlled for in
experimental design.

e Explore New Genetic Markers: The recent discovery of the dsyGD and DSYE genes [6] expands
the toolkit for predicting DMSP production in environmental samples via metagenomics, moving
beyond the previously established DSYB and ToMMT genes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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